Cas no 918518-89-5 (Quinoline, 6-bromo-2-chloro-7-methyl-3-(phenylmethyl)-)

Quinoline, 6-bromo-2-chloro-7-methyl-3-(phenylmethyl)- structure
918518-89-5 structure
Product Name:Quinoline, 6-bromo-2-chloro-7-methyl-3-(phenylmethyl)-
CAS No:918518-89-5
MF:C17H13BrClN
MW:346.648822546005
CID:773914
PubChem ID:59444018
Update Time:2025-04-19

Quinoline, 6-bromo-2-chloro-7-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-bromo-2-chloro-7-methyl-3-(phenylmethyl)-
    • 3-benzyl-6-bromo-2-chloro-7-methylquinoline
    • 918518-89-5
    • SCHEMBL13227182
    • DTXSID90732045
    • Inchi: 1S/C17H13BrClN/c1-11-7-16-13(10-15(11)18)9-14(17(19)20-16)8-12-5-3-2-4-6-12/h2-7,9-10H,8H2,1H3
    • InChI Key: DJRPEAYJKJRXNX-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC2C(C=1)=CC(=C(N=2)Cl)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 344.99199g/mol
  • Monoisotopic Mass: 344.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 12.9Ų
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